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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid-13C6

Cat. No.: B591996

This guide provides immediate, essential safety and logistical information for the handling of 4-
Hydroxybenzoic acid-13C6 in a laboratory setting. The following procedures are based on the
safety data sheets (SDS) for 4-Hydroxybenzoic acid and general principles for handling
phenolic and carbon-13 labeled compounds. Researchers should always consult the specific
SDS for any chemical they are using and perform a thorough risk assessment for their
particular experimental conditions.

Core Safety Principles

The primary safety considerations for 4-Hydroxybenzoic acid-13C6 are dictated by the
chemical properties of the parent molecule, 4-Hydroxybenzoic acid.[1] The carbon-13 isotopic
label does not alter the chemical reactivity or toxicity of the molecule.[1] Carbon-13 is a stable,
non-radioactive isotope, and therefore, no radiological precautions are necessary.[1][2][3]

Key Hazards of 4-Hydroxybenzoic acid:

o Causes serious eye damage.[4][5][6]

o May cause respiratory irritation.[4][5][7]
o Harmful if swallowed.[5]

o Causes skin irritation.[5][7]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure and ensure safety
when handling 4-Hydroxybenzoic acid-13C6.

Protection Type Recommended Equipment  Specification/Notes
Safety glasses with side Wear a face shield in addition
Eye and Face Protection shields or goggles; Face to safety glasses or goggles if
shield. there is a splash hazard.[8][9]

For incidental contact with
dilute solutions (<10%), double
nitrile gloves (8mil) are
suitable. For concentrated
solutions or prolonged contact,

Hand Protection Chemical-resistant gloves. utility-grade neoprene or butyl
rubber gloves should be worn
over nitrile gloves.[9][10]
Always inspect gloves before
use and change them

frequently.

A chemically resistant apron

(butyl rubber or neoprene)
) ] Laboratory coat; Long pants;
Skin and Body Protection should be worn over the lab
Closed-toe shoes. ] ] o )
coat if there is a significant risk

of splashing.[8][9][10]

If engineering controls are not

] ] sufficient, a NIOSH-approved
) ) Use in a well-ventilated area or ) ) )
Respiratory Protection ) respirator with an organic
a chemical fume hood. )
vapor cartridge may be

necessary.[8]

Operational Plan: Handling and Storage

Engineering Controls:
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 All work with 4-Hydroxybenzoic acid-13C6 should be conducted in a properly functioning
chemical fume hood to minimize inhalation of dust and vapors.[8][9]

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.[10]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area in the chemical fume hood by covering the surface with an absorbent, disposable
liner.

» Weighing and Transferring: To minimize dust formation when handling the powdered
compound, work in a fume hood or use a balance enclosure.[1]

e During Use: Avoid contact with skin, eyes, and clothing.[8] Do not heat or melt the compound
in an incubator, microwave, or drying oven.[9]

» After Use: Thoroughly clean the work area and decontaminate any surfaces that may have
come into contact with the chemical.

Storage:

o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[3]

[9]
o Keep away from incompatible materials such as strong oxidizing agents.[5][9]
o Store containers at or below eye level.[8][9]
Disposal Plan
Waste Collection:

o All waste materials contaminated with 4-Hydroxybenzoic acid-13C6, including empty
containers, disposable labware (e.g., pipette tips, tubes), and contaminated PPE, must be
collected as hazardous chemical waste.[8][9]
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e Do not mix this waste with other waste streams.[4]

e Handle uncleaned containers as you would the product itself.[4]

Disposal Procedure:

» Dispose of waste in accordance with all applicable national and local regulations.[4]

o Package the waste in a properly labeled, sealed container for hazardous waste pickup.

Experimental Workflow
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Caption: Workflow for handling 4-Hydroxybenzoic acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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